Cas no 2442597-59-1 (Tert-Butyl (6-fluoro-4-formylpyridin-3-yl)carbamate)

• Product Name: Tert-Butyl (6-fluoro-4-formylpyridin-3-yl)carbamate
• CAS No: 2442597-59-1
• MF: C₁₁H₁₃FN₂O₃
• MW: 240.230926275253
• CID: 5039702
• PubChem ID: 133055880
• Update Time: 2025-08-05

Tert-Butyl (6-fluoro-4-formylpyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (6-fluoro-4-formylpyridin-3-yl)carbamate
• CS-0160583
• AKOS037649352
• BS-18105
• D80249
• tert-butyl N-(6-fluoro-4-formylpyridin-3-yl)carbamate
• 2442597-59-1
• tert-Butyl(6-fluoro-4-formylpyridin-3-yl)carbamate
• MFCD32214887
• Tert-Butyl (6-fluoro-4-formylpyridin-3-yl)carbamate

• Inchi： 1S/C11H13FN2O3/c1-11(2,3)17-10(16)14-8-5-13-9(12)4-7(8)6-15/h4-6H,1-3H3,(H,14,16)
• InChI Key： JZGGUOILWFPOFV-UHFFFAOYSA-N
• SMILES： FC1=CC(C=O)=C(C=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 240.09102044g/mol
• Monoisotopic Mass: 240.09102044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.3

Additional information on Tert-Butyl (6-fluoro-4-formylpyridin-3-yl)carbamate

Tert-Butyl (6-fluoro-4-formylpyridin-3-yl)carbamate: A Comprehensive Overview

Tert-butyl (6-fluoro-4-formylpyridin-3-yl)carbamate, with the CAS registry number 2442597-59-1, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, also referred to as tert-butyl 6-fluoro-4-formylpyridin-3-carbamate, belongs to the class of fluoropyridine derivatives and has garnered attention due to its potential applications in drug discovery and chemical synthesis.

The structure of tert-butyl (6-fluoro-4-formylpyridin-3-yl)carbamate consists of a pyridine ring substituted with a fluoro group at the 6-position, a formyl group at the 4-position, and a tert-butyl carbamate group at the 3-position. This unique combination of substituents makes it a valuable molecule for exploring various chemical reactions and biological activities. Recent studies have highlighted its role in the development of bioactive compounds, particularly in the context of enzyme inhibition and receptor binding.

One of the key aspects of this compound is its versatility in synthetic chemistry. Researchers have employed it as an intermediate in the synthesis of more complex molecules, leveraging its reactivity to form bonds with other functional groups. For instance, the formyl group at the 4-position can undergo condensation reactions, such as those involving aldehydes or ketones, leading to the formation of heterocyclic structures. Additionally, the tert-butyl carbamate group serves as a protecting group for amines, facilitating controlled deprotection during multi-step syntheses.

The incorporation of fluorine in organic molecules has been shown to enhance their pharmacokinetic properties, such as bioavailability and metabolic stability. In the case of tert-butyl (6-fluoro-4-formylpyridin-3-yl)carbamate, the fluoro substituent at the 6-position plays a crucial role in modulating these properties. Recent studies have demonstrated that fluorinated pyridine derivatives exhibit improved solubility and reduced clearance rates compared to their non-fluorinated counterparts, making them promising candidates for drug development.

In terms of biological activity, this compound has been investigated for its potential as an inhibitor of various enzymes. For example, researchers have explored its ability to inhibit serine proteases, such as trypsin and chymotrypsin, which are implicated in numerous pathological conditions. The formyl group at the 4-position has been identified as a key determinant of enzyme binding affinity, suggesting that modifications to this position could lead to more potent inhibitors.

Beyond enzymatic inhibition, tert-butyl (6-fluoro-4-formylpyridin-3-yl)carbamate has also been studied for its potential as a modulator of G-protein coupled receptors (GPCRs). These receptors are critical targets in drug discovery due to their involvement in a wide range of physiological processes. Preliminary findings indicate that this compound exhibits selectivity for certain GPCR subtypes, offering a foundation for further exploration into its therapeutic potential.

The synthesis of this compound involves a series of well-established organic reactions. Typically, it is prepared via nucleophilic substitution or condensation reactions involving appropriate precursors. The choice of reaction conditions and reagents is critical to ensure high yields and purity. Recent advancements in catalytic methodologies have enabled more efficient syntheses, reducing production costs and minimizing environmental impact.

In addition to its chemical significance, tert-butyl (6-fluoro-4-formylpyridin-3-yl)carbamate has also been studied for its environmental fate and toxicity. Researchers have examined its degradation pathways under various conditions, such as aerobic and anaerobic biodegradation. Results indicate that this compound undergoes rapid transformation in aqueous environments, reducing its persistence in ecosystems. However, further studies are required to fully understand its long-term environmental impact.

The application of computational chemistry tools has significantly advanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its three-dimensional structure, electronic distribution, and interaction with biological targets. These computational approaches have complemented experimental findings, enabling researchers to design more effective analogs with enhanced bioactivity.

In conclusion, tert-butyl (6-fluoro-4-formylpyridin-3-yllcarbamate) is a versatile compound with diverse applications in organic chemistry and pharmacology. Its unique structure endows it with valuable properties that make it an attractive target for further research. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in drug discovery and chemical synthesis.